Cas no 52980-52-6 (2-(5-nitrofuran-2-yl)formamidoacetic acid)

• Product Name: 2-(5-nitrofuran-2-yl)formamidoacetic acid
• CAS No: 52980-52-6
• MF: C₇H₆N₂O₆
• MW: 214.132341861725
• CID: 382501
• PubChem ID: 2079408
• Update Time: 2025-05-22

2-(5-nitrofuran-2-yl)formamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[(5-nitro-2-furanyl)carbonyl]-
• (5-NITRO-2-FUROYL)AMINO]ACETIC ACID
• [(5-nitro-2-furoyl)amino]acetic acid
• AC1M0MB0
• AC1Q75YO
• AG-F-81194
• CTK8F2273
• N-(5-nitro-furan-2-carbonyl)-glycine
• 2-(5-nitrofuran-2-yl)formamidoacetic acid
• 2-[(5-nitrofuran-2-yl)formamido]acetic acid
• Z56998607
• 2-(5-Nitrofuran-2-carboxamido)acetic acid
• DTXSID60366472
• 2-(5-Nitrofuran-2-carboxamido)aceticacid
• (5-NITRO-2-FUROYL)AMINO]ACETICACID
• AKOS000117446
• 2-[(5-nitrofuran-2-carbonyl)amino]acetic Acid
• 52980-52-6
• EN300-09876
• CS-0221722

• MDL： MFCD06341997
• Inchi： 1S/C7H6N2O6/c10-6(11)3-8-7(12)4-1-2-5(15-4)9(13)14/h1-2H,3H2,(H,8,12)(H,10,11)
• InChI Key： UOFUMXXXRWUIMT-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C(NCC(=O)O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.01475
• Monoisotopic Mass: 214.02258592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 125.51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(5-nitrofuran-2-yl)formamidoacetic acid

Recent Advances in the Study of 2-(5-nitrofuran-2-yl)formamidoacetic acid (CAS: 52980-52-6) in Chemical Biology and Pharmaceutical Research

The compound 2-(5-nitrofuran-2-yl)formamidoacetic acid (CAS: 52980-52-6) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This nitrofuran derivative is known for its unique chemical properties, which make it a promising candidate for drug development, particularly in the areas of antimicrobial and anticancer therapies. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities.

One of the key areas of research involves the antimicrobial properties of 2-(5-nitrofuran-2-yl)formamidoacetic acid. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The study highlighted the compound's ability to inhibit bacterial DNA synthesis by targeting specific enzymes involved in nucleic acid metabolism. This finding opens new avenues for the development of novel antibiotics to combat the growing threat of antibiotic resistance.

In addition to its antimicrobial potential, recent research has explored the anticancer properties of 2-(5-nitrofuran-2-yl)formamidoacetic acid. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with colorectal and breast cancers. The study suggested that the nitrofuran moiety plays a critical role in inducing oxidative stress and apoptosis in cancer cells, making it a potential lead compound for further drug development.

The synthesis and structural optimization of 2-(5-nitrofuran-2-yl)formamidoacetic acid have also been a focus of recent research. A 2023 paper in Organic & Biomolecular Chemistry described a novel, high-yield synthetic route that improves the scalability and purity of the compound. This advancement is crucial for facilitating large-scale production and further pharmacological evaluation. Additionally, computational studies have been employed to predict the compound's pharmacokinetic properties and potential drug-likeness, providing valuable insights for future preclinical studies.

Despite these promising findings, challenges remain in the development of 2-(5-nitrofuran-2-yl)formamidoacetic acid as a therapeutic agent. Issues such as potential toxicity, metabolic stability, and bioavailability need to be addressed through rigorous preclinical testing. However, the compound's unique chemical structure and demonstrated biological activities make it a compelling subject for ongoing research. Future studies are expected to focus on structure-activity relationships, formulation optimization, and in vivo efficacy evaluations to fully realize its therapeutic potential.

In conclusion, 2-(5-nitrofuran-2-yl)formamidoacetic acid (CAS: 52980-52-6) represents a promising candidate in the fields of antimicrobial and anticancer drug development. Recent studies have shed light on its mechanisms of action, synthetic improvements, and biological activities, paving the way for further exploration. As research continues, this compound may contribute significantly to addressing unmet medical needs in infectious diseases and oncology.